(4-(Phenylsulfonyl)piperidin-1-yl)(3-(pyridin-2-yloxy)phenyl)methanone

• IUPAC Name: [4-(benzenesulfonyl)piperidin-1-yl]-(3-pyridin-2-yloxyphenyl)methanone
• InChI: InChI=1S/C23H22N2O4S/c26-23(18-7-6-8-19(17-18)29-22-11-4-5-14-24-22)25-15-12-21(13-16-25)30(27,28)20-9-2-1-3-10-20/h1-11,14,17,21H,12-13,15-16H2
• InChI Key: AQNXGELKWHYQME-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)C2=CC=CC=C2)C(=O)C3=CC(=CC=C3)OC4=CC=CC=N4
• Molecular Formula: C23H22N2O4S
• Molecular Weight: 422.5 g/mol
• CAS No.: 1797688-70-0

Description

(4-(Phenylsulfonyl)piperidin-1-yl)(3-(pyridin-2-yloxy)phenyl)methanone is a useful research compound. Its molecular formula is C23H22N2O4S and its molecular weight is 422.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structure

• Novel dihydronaphthalene isomers were synthesized via acylation and Grignard reaction, showing potent antiestrogenic activity through both oral and subcutaneous administration in animal models, with a high binding affinity to rat uterine cytosol estrogen receptors, exceeding that of estradiol (C. Jones et al., 1979).
• Functionalized cyclic enamines from lithium alkylphenyl sulfones and N‐carbo‐tert‐butoxy lactams were synthesized, demonstrating the potential for creating 2-phenylsulfonyl alkylidene pyrrolidine or piperidine derivatives (Luis A. Arias et al., 2001).
• A series of novel N-phenylpyrazolyl aryl methanones derivatives, containing the arylthio/sulfinyl/sulfonyl group, was synthesized, with some compounds exhibiting favorable herbicidal and insecticidal activities (Baolei Wang et al., 2015).

Biological Activities and Applications

• Synthesis of 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives highlighted their potential in vitro antibacterial and antifungal activities, with compounds exhibiting good antimicrobial activity against tested pathogenic strains (L. Mallesha & K. Mohana, 2014).
• High-efficacy 5-HT1A receptor activation by a specific agonist showed a curative-like action on allodynia in rats with spinal cord injury, suggesting its potential in neuropathic pain management (F. Colpaert et al., 2004).
• A linear synthesis approach produced a series of compounds screened against α-glucosidase enzyme, with some exhibiting considerable inhibitory activity, alongside evaluations for hemolytic and cytotoxic profiles (Muhammad Athar Abbasi et al., 2019).